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Introduction

LCZ696, a first-in-class angiotensin receptor-neprilysin inhibitor (ARNI) known as
sacubitril/valsartan, has demonstrated significant therapeutic benefits in cardiovascular
diseases, particularly heart failure. These application notes provide a comprehensive guide for
the preclinical evaluation of LCZ696 in rodent models, focusing on dosage calculation,
preparation, and administration protocols. The information compiled herein is intended to
facilitate the design and execution of robust and reproducible preclinical studies.

Data Presentation: LCZ696 Dosage in Rodent
Models

The following tables summarize the dosages of LCZ696 used in various preclinical studies in
rats and mice. These values can serve as a starting point for dose-selection in new
experimental designs.

Table 1: Reported Dosages of LCZ696 in Rat Models
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Table 2: Reported Dosages of LCZ696 in Mouse Models
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Experimental Protocols

Protocol 1: Preparation of LCZ696 Oral Suspension from
Tablets

This protocol describes the preparation of a homogenous oral suspension of LCZ696 from
commercially available tablets (e.g., Entresto®) for administration to rodents.

Materials:

LCZ696 tablets

Vehicle (e.g., distilled water, 0.5% carboxymethylcellulose, or corn oil)

Mortar and pestle

Weighing scale

Graduated cylinder or volumetric flask

Stir plate and magnetic stir bar

Storage container (amber glass bottle)
Procedure:

 Calculate the required amount of LCZ696: Based on the desired dose (mg/kg), the body
weight of the animals, and the dosing volume (typically 5-10 mL/kg for rats and 10 mL/kg for
mice), calculate the total amount of LCZ696 needed.

e Crush the tablets: Weigh the appropriate number of LCZ696 tablets and place them in a
clean mortar. Grind the tablets into a fine, uniform powder using the pestle.

o Prepare the vehicle: Measure the required volume of the chosen vehicle.
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Create a slurry: Gradually add a small amount of the vehicle to the powdered LCZ696 in the
mortar and triturate to form a smooth, homogenous paste. This prevents clumping.

Suspend the powder: Transfer the paste to the graduated cylinder or volumetric flask. Use
additional vehicle to rinse the mortar and pestle to ensure all the drug is transferred.

Adjust to final volume: Add the remaining vehicle to reach the final desired volume and
concentration.

Homogenize the suspension: Place a magnetic stir bar in the container and stir the
suspension on a stir plate for at least 30 minutes to ensure uniform distribution of the drug
particles.

Storage: Store the suspension in a labeled, airtight, amber glass bottle at 4°C. Shake well
before each use to ensure homogeneity. For aqueous suspensions, it is recommended to
prepare fresh batches regularly (e.g., weekly) to maintain stability.

Protocol 2: Administration of LCZ696 by Oral Gavage

Oral gavage is a common and precise method for oral drug administration in rodents.

Materials:

Prepared LCZ696 oral suspension

Appropriately sized gavage needle (for rats: 16-18 gauge, 2-3 inches; for mice: 18-20 gauge,
1.5 inches, with a rounded tip)

Syringe (1 mL or 3 mL)

Animal scale

Procedure:

Animal Handling and Restraint:

o Gently handle the animal to minimize stress.
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o For mice, restrain by scruffing the neck and back to immobilize the head and body.

o For rats, restrain by firmly grasping the animal around the shoulders, with the thumb and
forefinger on either side of the head.

e Dose Calculation: Weigh the animal immediately before dosing to ensure accurate dose
calculation.

o Gavage Needle Measurement: Measure the gavage needle externally from the tip of the
animal's nose to the last rib to estimate the distance to the stomach. Mark this length on the
needle with a permanent marker or tape.

 Filling the Syringe: Shake the LCZ696 suspension well and draw up the calculated volume
into the syringe.

o Gavage Administration:
o Hold the animal in a vertical position.

o Gently insert the gavage needle into the diastema (the gap between the incisors and
molars) and advance it along the roof of the mouth towards the esophagus.

o The needle should pass smoothly without resistance. If resistance is met, withdraw and re-
insert. Do not force the needle.

o Advance the needle to the pre-measured mark.

o Slowly depress the syringe plunger to administer the suspension.
e Post-Administration Monitoring:

o Gently remove the gavage needle.

o Return the animal to its cage and monitor for any signs of distress, such as difficulty
breathing or lethargy, for a few minutes after the procedure.

Mandatory Visualizations
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Signaling Pathway of LCZ696

Renin-Angiotensin-Aldosterone System (RAAS)
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Caption: Dual mechanism of action of LCZ696.

Experimental Workflow for a Preclinical Rodent Study
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Study Design & IACUC Approval
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Caption: Typical experimental workflow for an in-vivo rodent study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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